Cas no 779985-24-9 (1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI))
779985-24-9 structure
Product Name:1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI)
CAS No:779985-24-9
MF:C13H14N2O
MW:214.263062953949
CID:553542
Update Time:2023-03-29
1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,5-methyl-4-phenoxy-
- 1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI)
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- Inchi: 1S/C13H14N2O/c1-9-7-10(14)8-12(15)13(9)16-11-5-3-2-4-6-11/h2-8H,14-15H2,1H3
- InChI Key: SPUGPCQEHVLECT-UHFFFAOYSA-N
- SMILES: C1(N)=CC(C)=C(OC2=CC=CC=C2)C(N)=C1
Computed Properties
- Exact Mass: 214.111
- Monoisotopic Mass: 214.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.3A^2
1,3-Benzenediamine,5-methyl-4-phenoxy-(9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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